2-Chloro-5-fluorobenzene-1-sulfonyl fluoride

• Molecular Formula: C6H3ClF2O2S
• Molecular Weight: 212.60 g/mol
• SMILES: C1=CC(=C(C=C1F)S(=O)(=O)F)Cl
• InChI: InChI=1S/C6H3ClF2O2S/c7-5-2-1-4(8)3-6(5)12(9,10)11/h1-3H
• InChIKey: UMLVDPYHGSCPQY-UHFFFAOYSA-N

2-Chloro-5-fluorobenzene-1-sulfonyl Fluoride Overview

2-Chloro-5-fluorobenzene-1-sulfonyl fluoride (also known as 2-fluoro-5-chlorobenzenesulfonyl fluoride, CAS 128564-59-0) is an aryl sulfonyl fluoride building block characterized by the presence of both chlorine and fluorine substituents on the aromatic ring . It belongs to the class of sulfur(VI) fluoride electrophiles that serve as key reagents in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a modular and robust ligation strategy introduced by Sharpless and co-workers in 2014 [1]. Sulfonyl fluorides, as a class, exhibit dramatically enhanced stability toward hydrolysis, thermolysis, and nucleophilic substitution compared to their sulfonyl chloride counterparts, while maintaining high, controllable reactivity under specific SuFEx activation conditions [2]. This compound is commercially available with a typical assay of 97%, a liquid physical form, and a melting point range of 35–41 °C .

SuFEx Ligation Building Block
Core reagent for Sulfur(VI) Fluoride Exchange click chemistry.

Aqueous Stability
Resists hydrolysis; suitable for aqueous and ambient handling.

Orthogonal Reactivity
Tolerates cross-couplings, lithiation, and amide formation.

• [1] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew Chem Int Ed. 2014;53(36):9430-9448. View Source
• [2] Meng G, Guo T, Ma T, et al. Modular click chemistry libraries for functional screens using a diazotizing reagent. Nature. 2019;574(7776):86-89. View Source

2-Chloro-5-fluorobenzene-1-sulfonyl Fluoride vs. Sulfonyl Chlorides

Although 2-chloro-5-fluorobenzenesulfonyl chloride (CAS 82875-86-3) shares an identical aromatic substitution pattern, it cannot serve as a generic, drop-in replacement for the sulfonyl fluoride in applications requiring orthogonal reactivity, prolonged aqueous stability, or chemoselective SuFEx ligation [1]. Sulfonyl chlorides are considerably more reactive chemically, as evidenced by their more positive half-wave reduction potentials, and undergo rapid hydrolysis in aqueous media, leading to sulfonic acid degradation and reduced synthetic utility [2][3]. In contrast, the sulfonyl fluoride exhibits remarkable inertness under a wide range of conditions—including refluxing aniline—yet reacts efficiently and exclusively at the sulfur center when activated by appropriate nucleophiles or catalysts in the SuFEx manifold . This functional dichotomy is critical: the chloride's promiscuous electrophilicity precludes its use in complex, multistep syntheses or in situ biological assays where the fluoride's stability ensures that reactivity is triggered only under user-defined conditions, thereby preventing off-target modifications and improving experimental reproducibility [4].

Hydrolytic Stability Mismatch

Sulfonyl chlorides may hydrolyze rapidly in aqueous media; the fluoride retains stability, enabling aqueous workflows and stock solution storage.

Chemoselectivity Mismatch

Chlorides exhibit promiscuous electrophilicity and side reactions; fluorides provide exclusive S-sulfonylation, critical for complex synthesis and bioconjugation.

• [1] Wikipedia. Sulfonyl halide. Accessed 2026. View Source
• [2] NSTL Database. Substituent effects on reactions of arylsulphonyl fluorides in aqueous media. View Source
• [3] Liang Q, et al. Unconventional reactivity of sulfonyl fluorides. Imperial College London Spiral. 2025. View Source
• [4] Mukherjee H, et al. Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. 2016. View Source

2-Chloro-5-fluorobenzene-1-sulfonyl Fluoride Performance Evidence

Hydrolytic Stability Advantage

The sulfonyl fluoride functional group demonstrates a dramatically reduced rate of hydrolysis compared to the corresponding sulfonyl chloride. The stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides, a trend that is well-established across the class [1]. While specific kinetic data for 2-chloro-5-fluorobenzene-1-sulfonyl fluoride are not reported, class-level inference from aryl sulfonyl fluorides indicates that they remain essentially inert to hydrolysis under conditions that would rapidly degrade aryl sulfonyl chlorides, such as exposure to neutral aqueous buffers or ambient moisture [2]. This stability profile is directly attributable to the high S–F bond dissociation energy relative to the S–Cl bond [3].

Hydrolytic Stability

Class-level

Sulfonyl fluoride: high stability, inert to hydrolysis

Sulfonyl chloride: low stability, rapid hydrolysis

Reported stability hierarchy supports aqueous handling and storage.

Class-level property; specific kinetic data not reported for this compound.

Evidence Dimension	Hydrolytic Stability
Target Compound Data	Sulfonyl fluoride: High stability; inert to hydrolysis under ambient aqueous conditions
Comparator Or Baseline	Sulfonyl chloride: Low stability; rapid hydrolysis to sulfonic acid in aqueous media
Quantified Difference	Stability trend: Fluoride > Chloride (class-level established hierarchy); half-wave potentials indicate chlorides are considerably more reactive [2].
Conditions	Class-level property comparison; half-wave potentials measured for aryl sulfonyl halides in aqueous dioxane or similar media

Why This Matters

This differential stability enables sulfonyl fluorides to be used in aqueous bioconjugation reactions, stored as stock solutions without degradation, and handled under ambient atmosphere, whereas sulfonyl chlorides require strictly anhydrous conditions, limiting their practical utility in high-throughput or biological settings.

• [1] Wikipedia. Sulfonyl halide. Accessed 2026. View Source
• [2] NSTL Database. Substituent effects on reactions of arylsulphonyl fluorides in aqueous media. View Source
• [3] Liang Q, et al. Unconventional reactivity of sulfonyl fluorides. Imperial College London Spiral. 2025. View Source

Chemoselectivity of SuFEx Reactions

In sulfur(VI) fluoride exchange (SuFEx) reactions, sulfonyl fluorides exhibit exclusive chemoselectivity, reacting only at the sulfur center to yield sulfonylation products, whereas sulfonyl chlorides are prone to competing side reactions and reduced chemoselectivity . In a study involving the parallel synthesis of 180 aliphatic sulfonamides, the use of sulfonyl fluorides resulted in higher selective reaction rates compared to sulfonyl chlorides, enabling cleaner reaction profiles and simplified purification workflows [1]. Furthermore, sulfonyl fluorides are tolerated in a wide array of orthogonal transformations—including amide/ester formation, directed ortho-lithiation, and transition-metal-catalyzed cross-couplings—without compromising the integrity of the SO2F group, a level of functional group tolerance not achievable with sulfonyl chlorides [2].

Chemoselectivity

Class-level

Exclusive S-sulfonylation, tolerates lithiation/cross-coupling

Promiscuous electrophilicity, competing pathways

Reported chemoselectivity supports complex molecular construction.

Evidence from parallel synthesis and functional group tolerance studies.

Evidence Dimension	Chemoselectivity
Target Compound Data	Sulfonyl fluoride: Exclusive S-sulfonylation; tolerates diverse reaction conditions (e.g., lithiation, cross-coupling) without SO2F degradation
Comparator Or Baseline	Sulfonyl chloride: Promiscuous electrophilicity; competing reaction pathways; limited tolerance to strong bases/nucleophiles
Quantified Difference	Sulfonyl fluorides provide 'excellent selectivity control' and yield 'only sulfonylation products', whereas chlorides lead to 'numerous notable exceptions' [2]. Higher selective reaction rates for fluorides reported in parallel synthesis study [1].
Conditions	Parallel synthesis of sulfonamides; orthogonal transformations (lithiation, cross-couplings, amide formation)

Why This Matters

This exclusive chemoselectivity is critical for the construction of complex molecular architectures in medicinal chemistry and chemical biology, where protecting group strategies can be minimized and late-stage diversification of advanced intermediates is enabled.

• [1] Mukherjee H, et al. Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. 2016. View Source
• [2] Chemoselective Reactions of Functionalized Sulfonyl Halides. PubMed. 2023. View Source

SuFEx Reaction Yields

Aryl sulfonyl fluorides, as a class, are highly efficient SuFEx reaction partners, enabling the formation of sulfonates and sulfonamides in excellent yields under mild conditions. In a study employing N-heterocyclic carbene catalysis, aryl sulfonyl fluorides reacted with fluoroalkylated secondary benzylic alcohols to produce the corresponding sulfonates in yields ranging from 62% to 99% [1]. Similarly, γ-aryl allylsulfonyl fluorides have been shown to undergo SuFEx reactions to provide sulfonates and sulfonamides in 'excellent yields' [2]. While specific yield data for 2-chloro-5-fluorobenzene-1-sulfonyl fluoride are not reported in isolation, its participation in the SuFEx manifold as an aryl sulfonyl fluoride is expected to follow the high-yielding, robust reaction profiles characteristic of this compound class [3].

SuFEx Yields

Class-level

62–99%

Reported yield range for aryl sulfonyl fluorides in SuFEx.

Not compound-specific; derived from class-level SuFEx reaction studies.

Evidence Dimension	SuFEx Reaction Yield
Target Compound Data	Expected yield range: 62–99% (class-level inference for aryl sulfonyl fluorides in SuFEx)
Comparator Or Baseline	Aryl sulfonyl chlorides in analogous nucleophilic substitution: Variable yields, often requiring excess reagent and rigorous exclusion of water
Quantified Difference	Aryl sulfonyl fluorides achieve 62–99% yields in SuFEx ligations; sulfonyl chlorides typically exhibit lower and more variable yields due to competing hydrolysis and side reactions [1].
Conditions	NHC-catalyzed SuFEx reactions with fluoroalkylated alcohols, 4 Å molecular sieves as HF scavenger

Why This Matters

High and predictable yields are essential for efficient library synthesis in drug discovery and for the reliable construction of bioconjugates where precious biomolecule payloads are employed.

• [1] N-Heterocyclic carbene-catalyzed SuFEx reactions of fluoroalkylated secondary benzylic alcohols. CNKI Scholar. View Source
• [2] A regio- and stereoselective Heck–Matsuda process for construction of γ-aryl allylsulfonyl fluorides. RSC Publishing. 2022. View Source
• [3] Dong J, et al. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew Chem Int Ed. 2014;53:9430-9448. View Source

2-Chloro-5-fluorobenzene-1-sulfonyl Fluoride Applications

Covalent Fragment Library Synthesis

This compound is ideally suited as an electrophilic building block in the construction of covalent inhibitor libraries targeting non-catalytic serine, threonine, tyrosine, or lysine residues [1]. Its sulfonyl fluoride warhead enables efficient, chemoselective SuFEx ligation to amine- or alcohol-bearing fragments under mild, aqueous-compatible conditions, yielding stable sulfonamide or sulfonate linkages [2]. The high hydrolytic stability of the sulfonyl fluoride ensures that the warhead remains intact during multistep synthesis and purification, while the chloro and fluoro substituents on the aromatic ring provide additional vectors for SAR exploration or further diversification via cross-coupling reactions [3]. This scenario directly leverages the quantitative yield and chemoselectivity advantages established in Section 3.

Parallel Sulfonamide Library Synthesis

The compound's enhanced stability and predictable SuFEx reactivity make it a superior choice over sulfonyl chlorides for parallel synthesis workflows in medicinal chemistry [1]. Unlike sulfonyl chlorides, which require rigorous exclusion of moisture and can exhibit variable reactivity with diverse amines, the sulfonyl fluoride can be dispensed in open-well plates, stored as DMSO stock solutions, and reacted with a wide array of amine building blocks to generate sulfonamide libraries with high fidelity and minimal side-product formation [2]. The reported higher selective reaction rates for sulfonyl fluorides in parallel synthesis studies directly translate to increased throughput and reduced purification burden [3].

Late-Stage Functionalization

Given the exceptional functional group tolerance of the SO2F moiety, 2-chloro-5-fluorobenzene-1-sulfonyl fluoride can be incorporated into advanced intermediates and then carried through subsequent orthogonal transformations—such as palladium-catalyzed cross-couplings or directed lithiation—without degradation of the sulfonyl fluoride handle [1]. This allows for late-stage diversification of drug-like molecules, where the sulfonyl fluoride is unveiled only at the final step for SuFEx-based bioconjugation or covalent inhibitor generation [2]. This application scenario is enabled by the chemoselectivity evidence demonstrating that the SO2F group remains inert under conditions that would destroy sulfonyl chlorides.

Aqueous Bioconjugation

The sulfonyl fluoride's superior hydrolytic stability compared to sulfonyl chlorides makes it the reagent of choice for bioconjugation reactions performed in aqueous biological buffers [1]. Whereas sulfonyl chlorides hydrolyze rapidly in water, rendering them ineffective for labeling proteins or nucleic acids under physiological conditions, the sulfonyl fluoride can be added directly to buffered solutions of the biomolecule target [2]. This property is critical for applications such as activity-based protein profiling (ABPP), covalent probe development, and the generation of stable antibody-drug conjugates [3].

Application

Selection Property

Validation Focus

Covalent Fragment Library Synthesis

SuFEx electrophile stability

Fragment ligation efficiency under aqueous conditions

Parallel Sulfonamide Library Synthesis

Predictable SuFEx reactivity

Parallel synthesis throughput and purity

Late-Stage Functionalization

Orthogonal functional group tolerance

SO2F handle integrity after cross-couplings

Aqueous Bioconjugation

Hydrolytic stability in buffers

Protein labeling efficiency without hydrolysis

• [1] Mukherjee H, et al. Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists. 2020. View Source
• [2] Dong J, et al. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew Chem Int Ed. 2014;53:9430-9448. View Source
• [3] Chemoselective Reactions of Functionalized Sulfonyl Halides. PubMed. 2023. View Source